1H-Indole-4-methanol, 2,3-dihydro-alpha,alpha-dimethyl-

• IUPAC Name: 2-(2,3-dihydro-1H-indol-4-yl)propan-2-ol
• InChI: InChI=1S/C11H15NO/c1-11(2,13)9-4-3-5-10-8(9)6-7-12-10/h3-5,12-13H,6-7H2,1-2H3
• InChI Key: FPWHSXUIHNHIGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=C2CCNC2=CC=C1)O
• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• CAS No.: 1384053-56-8

Description

“1H-Indole, 2,3-dimethyl-” is a compound with the molecular formula C10H11N. Another related compound is “1H-Indole, 2,3-dihydro-”, which has the molecular formula C8H9N. Yet another related compound is “1H-Indole, 2,3-dihydro-4-methyl-”, with the molecular formula C9H11N.

Molecular Structure Analysis

The molecular structure of “1H-Indole, 2,3-dimethyl-” is available as a 2D Mol file. The same is true for "1H-Indole, 2,3-dihydro-" and "1H-Indole, 2,3-dihydro-4-methyl-".

Physical and Chemical Properties Analysis

The molecular weight of “1H-Indole, 2,3-dimethyl-” is 145.2010, while that of “1H-Indole, 2,3-dihydro-” is 119.1638.

Scientific Research Applications

Synthesis and Structural Analysis

• Regioselective Synthesis : The solvent effect in the synthesis of indolyldihydropyridines demonstrates the role of 1H-Indole derivatives in regioselective synthesis. In methanol, 1,2-dihydropyridines are preferentially formed (Lavilla, Gotsens, & Bosch, 1991).
• Structural Analysis : Novel indole derivatives, including 1H-Indole-based compounds, were synthesized and characterized through various spectroscopic methods, providing insights into their molecular structures (Tariq et al., 2020).

Chemical Reactions and Transformations

• Chemical Transformations : Indole derivatives, including 1H-Indole, undergo various transformations, such as oxidation and cyclization, indicating their versatility in organic synthesis (Latypova et al., 2020).
• Catalysis and Cyclization : 1H-Indole derivatives are involved in palladium-catalyzed cyclization and carboalkoxylation reactions, highlighting their application in complex molecular synthesis (Liu & Widenhoefer, 2004).

Applications in Specific Fields

• Antimalarial Activity : Certain indole derivatives, such as benzo[h]quinoline-4-methanols, which include 1H-Indole structures, have demonstrated significant antimalarial activity, indicating their potential in medicinal chemistry (Rice, 1976).
• Metabolism Studies : Studies on the metabolism of indole-3-acetic acid and indole-3-methanol in wheat leaf segments provide insights into plant biochemistry and the role of indole derivatives in plant metabolism (Langenbeck-Schwich & Grainbow, 1984).

Mechanism of Action

Target of Action

The compound “1H-Indole-4-methanol, 2,3-dihydro-alpha,alpha-dimethyl-” is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , which makes them useful in the development of new therapeutic derivatives . .

Mode of Action

The mode of action of indole derivatives can vary widely depending on the specific derivative and its targets . Some indole derivatives have been found to exhibit antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities

Biochemical Pathways

Indole derivatives can affect a variety of biochemical pathways, depending on their specific targets and modes of action . For example, some indole derivatives have been found to inhibit the influenza A virus . .

Result of Action

The result of a compound’s action at the molecular and cellular level can vary widely depending on its targets and mode of action. Some indole derivatives have been found to exhibit a variety of biological activities, including antiviral, anti-inflammatory, and anticancer activities . .